Cas no 1781979-74-5 (3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one)

• Product Name: 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one
• CAS No: 1781979-74-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5794556
• PubChem ID: 82623551
• Update Time: 2025-10-18

3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1908391
• 1781979-74-5
• 3-amino-1-(4-bromo-2-methoxyphenyl)propan-1-one
• 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one

• Inchi： 1S/C10H12BrNO2/c1-14-10-6-7(11)2-3-8(10)9(13)4-5-12/h2-3,6H,4-5,12H2,1H3
• InChI Key： PPBJNUWOXFZOKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(CCN)=O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one

Professional Introduction to 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one (CAS No. 1781979-74-5)

3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1781979-74-5, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various chemical research endeavors.

The molecular structure of 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one consists of a propanone backbone substituted with an amino group at the first carbon and a phenyl ring at the second carbon, which is further modified by a bromine atom and a methoxy group. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceutical agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that incorporate both amino and carbonyl functionalities. The presence of these groups allows for diverse chemical transformations, making 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one a valuable building block for medicinal chemists. For instance, its reactivity with various nucleophiles enables the formation of amides, imines, and other heterocyclic structures, which are common motifs in drug molecules.

One of the most compelling aspects of 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that specifically target kinase activity, researchers aim to develop novel therapeutic strategies. The structural features of 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one, particularly the aromatic ring system with bromine and methoxy substituents, make it an attractive candidate for such applications.

The bromine atom in the phenyl ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl groups, expanding the chemical space available for drug discovery. Additionally, the methoxy group can be oxidized to an ether or further modified to introduce other functional groups, enhancing the compound's utility as a synthetic intermediate.

Recent studies have also highlighted the importance of computational methods in optimizing the synthesis and properties of compounds like 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one. Molecular modeling techniques can predict how different substituents affect the compound's bioactivity and solubility. By integrating experimental data with computational insights, researchers can accelerate the development of novel drug candidates.

The amino group at the end of the propanone chain is another key feature that contributes to the compound's versatility. It can participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding. This property is particularly relevant in designing small molecule inhibitors that interact with biological targets such as proteins and nucleic acids.

In conclusion, 3-Amino-1-(4-bromo-2-methoxyphenyl)propan-1-one (CAS No. 1781979-74-5) represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a synthetic intermediate and its suitability for developing bioactive molecules make it a valuable asset in medicinal chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery and development.